2E,4E,6Z-Decatrienal

• CAS No.: 943442-93-1
• Molecular Formula: C10H14O
• Molecular Weight: 150.22
• Synonyms: 2E,4E,6Z-Decatrienal

Description

2E,4E,6Z-Decatrienal (CAS: 100113-52-8) is an unsaturated aldehyde with a 10-carbon chain and three conjugated double bonds in the E,E,Z configurations. Its molecular formula is C₁₀H₁₄O, and it is characterized by an aldehyde functional group at the terminal position. The conjugated double bonds (2E,4E,6Z) contribute to its reactivity and role in organic synthesis, particularly in flavor and fragrance chemistry, where such compounds often impart fruity or green notes .

The stereochemistry of the double bonds significantly influences its physical properties. For example, the E (trans) configuration reduces steric hindrance compared to Z (cis), lowering boiling points and increasing volatility .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs by Chain Length and Functional Groups

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight	Double Bond Positions/Configurations	Functional Group	Key Applications
2E,4E,6Z-Decatrienal	C₁₀H₁₄O	152.22 g/mol	2E,4E,6Z	Aldehyde	Flavor chemistry, synthesis
(2E,4Z,6Z)-2,4,6-Nonatrienal	C₉H₁₂O	136.19 g/mol	2E,4Z,6Z	Aldehyde	Research (limited data)
Methyl (2E,4E,6Z)-Decatrienoate	C₁₁H₁₆O₂	180.25 g/mol	2E,4E,6Z	Ester	Synthetic intermediates
(2E,4E,7E)-Deca-2,4,7-trienal	C₁₀H₁₄O	152.22 g/mol	2E,4E,7E	Aldehyde	Fragrance formulations

Key Observations :

Chain Length: Nonatrienal (C₉) has a shorter carbon chain than decatrienal (C₁₀), reducing its molecular weight and volatility. This difference may affect its sensory thresholds in flavor applications . Methyl decatrienoate (C₁₁) is an ester derivative, offering enhanced stability compared to aldehydes, which are prone to oxidation .

Double Bond Configurations: The 2E,4E,6Z pattern in 2E,4E,6Z-Decatrienal creates a partially conjugated system, whereas (2E,4E,7E)-decatrienal lacks conjugation between the 6th and 7th positions. This structural divergence impacts electronic properties and reactivity .

Functional Groups: Aldehydes (e.g., decatrienal, nonatrienal) are more reactive than esters (e.g., methyl decatrienoate), making them intermediates in oxidation or nucleophilic addition reactions .